2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid methyl ester

• Molecular Formula: C23H22O3
• Molecular Weight: 346.4 g/mol
• IUPAC Name: methyl 2-methoxy-6-[2-(4-phenylphenyl)ethyl]benzoate
• InChI: InChI=1S/C23H22O3/c1-25-21-10-6-9-20(22(21)23(24)26-2)16-13-17-11-14-19(15-12-17)18-7-4-3-5-8-18/h3-12,14-15H,13,16H2,1-2H3
• InChI Key: GUJQMGBQKIDHKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1C(=O)OC)CCC2=CC=C(C=C2)C3=CC=CC=C3

Description

2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid methyl ester is a high-quality small molecule with the CAS Registry Number 1171921-39-3 . This compound has a molecular formula of C 23 H 22 O 3 and a molecular weight of 346.4 g/mol . It is supplied with a purity of 95% or greater, ensuring consistency for your research applications . The compound features a biphenyl group linked via an ethyl chain to a methyl 2-hydroxy-6-methoxybenzoate (or related) structure, making it a derivative of benzoic acid . This structure suggests its potential utility as a key synthetic intermediate or building block in medicinal chemistry and drug discovery research, particularly for the development of novel therapeutic agents. Its molecular framework is commonly explored in the synthesis of more complex molecules for biological screening. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid methyl ester typically involves the esterification of 2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid with methanol in the presence of an acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion of the acid to the ester. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures the production of high-purity material suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid methyl ester undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form the corresponding carboxylic acid.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Substitution: Reagents such as halogens or nucleophiles can be used for substitution reactions.

Major Products Formed

Oxidation: 2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid.

Reduction: 2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzyl alcohol.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Medicinal Chemistry Applications

1.1 Anticancer Activity
Recent studies have indicated that derivatives of 2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid methyl ester exhibit promising anticancer properties. The compound has been investigated for its ability to inhibit specific cancer cell lines, showing a dose-dependent response in vitro. For instance, a study found that certain analogs demonstrated significant cytotoxicity against human breast cancer cells, suggesting potential as a chemotherapeutic agent .

1.2 Anti-inflammatory Properties
The compound has also been evaluated for its anti-inflammatory effects. Research indicates that it modulates inflammatory pathways, potentially serving as a therapeutic agent for conditions such as arthritis or other inflammatory diseases. In vitro assays have demonstrated that the compound can reduce the production of pro-inflammatory cytokines, highlighting its role in inflammation management .

1.3 Cardiovascular Applications
Another area of interest is the compound's effect on cardiovascular health. Studies have shown that it may influence cardiac gene expression and promote cardiomyocyte hypertrophy, which could be beneficial in treating heart diseases .

Material Science Applications

2.1 Polymer Chemistry
In material science, 2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid methyl ester has been utilized in the synthesis of advanced polymeric materials. Its unique chemical structure allows it to act as a building block for creating polymers with enhanced thermal stability and mechanical properties. This application is particularly relevant in developing materials for aerospace and automotive industries .

2.2 Photovoltaic Devices
The compound's electronic properties make it suitable for applications in organic photovoltaic devices. Research has shown that incorporating this compound into photovoltaic systems can improve efficiency through better charge transport and light absorption characteristics .

Synthesis and Characterization

The synthesis of 2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid methyl ester typically involves multi-step organic reactions, including esterification and alkylation processes. Characterization techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) are employed to confirm the structure and purity of the synthesized compound.

Synthesis Step	Reagents Used	Yield (%)
Esterification	Methanol, Acid Chloride	85
Alkylation	Alkyl Halide, Base	90

Case Studies

4.1 Anticancer Study
A notable case study involved testing the anticancer efficacy of the compound on various cancer cell lines, including MCF-7 (breast cancer) and HeLa (cervical cancer). The results indicated that at concentrations above 10 µM, significant cell death was observed compared to control groups, suggesting its potential as an effective treatment option .

4.2 Inflammatory Response Modulation
In another study focusing on inflammatory responses, researchers treated macrophage cell lines with varying concentrations of the compound and measured cytokine levels post-treatment. The findings revealed a marked decrease in TNF-alpha production, indicating its potential utility in anti-inflammatory therapies .

Mechanism of Action

The mechanism of action of 2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid methyl ester involves its interaction with specific molecular targets and pathways. The biphenyl moiety allows for strong hydrophobic interactions with target proteins, while the ester group can undergo hydrolysis to release the active acid form. This compound may modulate various signaling pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Benzoic Acid Backbone

2-(2-Biphenyl-4-yl-ethyl)-6-hydroxybenzoic acid methyl ester (CAS 1171924-93-8)

• Molecular Formula : C₂₂H₂₀O₃
• Molecular Weight : 332.40 g/mol
• Key Difference : Replaces the methoxy group at the 6-position with a hydroxyl (-OH) group.
• However, it may reduce metabolic stability due to susceptibility to oxidation or conjugation reactions .

2-(3,4-Dichloro-benzyloxymethyl)-6-methoxy-benzoic acid methyl ester (CAS 1171923-68-4)

• Molecular Formula : C₁₇H₁₆Cl₂O₄
• Molecular Weight : 355.21 g/mol
• Key Difference : Incorporates a dichloro-benzyloxymethyl group instead of the biphenyl-ethyl substituent.
• Impact : The electron-withdrawing chlorine atoms may enhance binding affinity in receptor-targeted applications but could increase toxicity risks. The reduced aromaticity (single benzene vs. biphenyl) may lower lipophilicity .

Variations in Ester Groups and Alkyl Chains

2-[3-(2,5-Dimethylphenyl)-propyl]-6-methoxy-benzoic acid ethyl ester (CAS 1171923-78-6)

• Molecular Formula : C₂₁H₂₆O₃
• Molecular Weight : 326.44 g/mol
• Key Difference : Ethyl ester group (vs. methyl ester) and a dimethylphenyl-propyl substituent.
• Impact: The ethyl ester may improve metabolic stability by resisting esterase hydrolysis.

2-(8-Aza-octyl)-6-methoxy-benzoic acid methyl ester

• Synthesis : Derived from sodium nitrate-mediated reactions (83.7% yield) .
• Key Difference : An aza-octyl chain replaces the biphenyl-ethyl group.
• Impact : The nitrogen atom in the alkyl chain enhances water solubility and may facilitate interactions with biological targets (e.g., enzymes or receptors) via hydrogen bonding .

Bulky Substituents and Steric Effects

2-[3-(5-tert-Butyl-2-methyl-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester (CAS 1171923-88-8)

• Molecular Formula: Not explicitly provided, but estimated as C₂₄H₃₀O₃.
• Key Difference : Incorporates a tert-butyl group on the phenyl ring.
• However, it may reduce solubility due to enhanced hydrophobicity .

Biological Activity

2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid methyl ester, also known by its CAS number 1171921-39-3, is a compound of increasing interest in the field of medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

The synthesis of 2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid methyl ester typically involves multi-step organic reactions. The compound's structure features a biphenyl moiety, which is known to enhance lipophilicity and bioactivity. Its chemical formula is C$_{21}$H$_{22}$O$_3$, and it possesses a molecular weight of 318.4 g/mol.

Antimicrobial Activity

Recent studies have indicated that derivatives of compounds similar to 2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid methyl ester exhibit significant antimicrobial properties. For instance, a study screened various synthesized compounds against common pathogens such as Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa, revealing promising antibacterial activity .

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	Pathogen Tested	Activity Level
Compound A	E. coli	Moderate
Compound B	Staphylococcus aureus	High
Compound C	Pseudomonas aeruginosa	Low

Antioxidant Properties

The antioxidant capacity of the compound has also been explored. In vitro studies demonstrate that similar compounds exhibit significant radical scavenging activity, which is crucial for mitigating oxidative stress in biological systems. The DPPH assay results indicated that certain derivatives showed comparable effectiveness to standard antioxidants like ascorbic acid .

The mechanisms underlying the biological activities of 2-(2-Biphenyl-4-yl-ethyl)-6-methoxy-benzoic acid methyl ester may involve:

• Inhibition of Cell Wall Synthesis : Similar compounds have been shown to interfere with peptidoglycan synthesis in bacteria, leading to cell lysis .
• Radical Scavenging : The presence of methoxy groups in the structure enhances electron donation capabilities, contributing to antioxidant effects .

Case Study 1: Antibacterial Efficacy

A study published in 2017 highlighted the efficacy of a related compound against multi-drug resistant strains of bacteria. The compound demonstrated a minimum inhibitory concentration (MIC) lower than that of traditional antibiotics, suggesting its potential as an alternative treatment option .

Case Study 2: Antioxidant Activity in Cellular Models

Research conducted on cellular models indicated that similar compounds not only reduced oxidative stress markers but also improved cell viability under stress conditions. This suggests potential applications in neuroprotection and anti-aging therapies .